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Compound of Interest

Compound Name: N4-Acetylsulfamethoxazole-d4

Cat. No.: B564651

An In-depth Technical Guide on the Core Chemical Properties of N4-Acetylsulfamethoxazole-
da

This guide provides a detailed overview of the chemical and physical properties of N4-
Acetylsulfamethoxazole-d4, a deuterated metabolite of the antibiotic sulfamethoxazole. It is
intended for researchers, scientists, and professionals in the field of drug development and
analytical chemistry.

Introduction

N4-Acetylsulfamethoxazole-d4 is the deuterium-labeled form of N4-Acetylsulfamethoxazole,
which is the primary metabolite of the sulfonamide antibiotic, sulfamethoxazole.[1][2]
Sulfamethoxazole is metabolized in the liver via acetylation by N-acetyl transferases.[3] The
deuterated form is commonly used as an internal standard in quantitative analytical methods,
such as mass spectrometry, to study the pharmacokinetics and metabolism of
sulfamethoxazole.[2] The inclusion of deuterium isotopes can potentially alter the
pharmacokinetic and metabolic profiles of a drug.[1][2]

Chemical and Physical Properties

The fundamental chemical and physical properties of N4-Acetylsulfamethoxazole-d4 are
summarized in the table below. These properties are crucial for understanding its behavior in
various experimental settings.
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Property Value Reference(s)
N-[2,3,5,6-tetradeuterio-4-[(5-
IUPAC Name methyl-1,2-oxazol-3- [4]
yl)sulfamoyl]phenyl]acetamide
N-Acetyl Sulfamethoxazole-d4,
Synonyms [1114]
Acetylsulfamethoxazole D4
CAS Number 1215530-54-3 [1][5]
Molecular Formula C12H9D4N304S [1][5]
Molecular Weight 299.34 g/mol [1][4]
Exact Mass 299.08778406 Da [4]
Appearance Solid, Pale Orange to Brown [1][5]
] ] 222°C (decomposes) (for non-
Melting Point [6]
deuterated form)
Slightly soluble in DMSO and
Solubility Methanol.[5] Insoluble in water  [5][7]
(non-deuterated form).[7]
Powder: -20°C (3 years), 4°C
Storage Conditions (2 years). In solvent: -80°C (6 [1]

months), -20°C (1 month).

XLogP3 0.7 [11[4]
Hydrogen Bond Donor Count 2 [1114]
Hydrogen Bond Acceptor

6 [1][4]
Count
Rotatable Bond Count 4 [11[4]

pKa (Strongest Acidic)

5.88 (Predicted for non-

deuterated form)

[8]

UV/Vis. (Amax)

208, 265 nm (for non-

deuterated form)

[9]
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Metabolic Pathway

N4-Acetylsulfamethoxazole is formed from its parent drug, sulfamethoxazole, primarily through
the action of N-acetyl transferase enzymes in the liver. This metabolic conversion is a key step
in the drug's detoxification and excretion pathway.[3]

Sulfamethoxazole @yl_trans@

Acetylation

N4-Acetylsulfamethoxazole

Click to download full resolution via product page

Metabolic conversion of Sulfamethoxazole.

Experimental Protocols

The characterization and quantification of N4-Acetylsulfamethoxazole-d4 typically involve
standard analytical techniques.

High-Performance Liquid Chromatography (HPLC)

A common method for the analysis and purity assessment of N4-Acetylsulfamethoxazole is
reversed-phase HPLC.
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Objective: To separate N4-Acetylsulfamethoxazole-d4 from impurities and its non-
deuterated form.

Instrumentation: A standard HPLC system equipped with a UV detector or coupled to a mass
spectrometer.

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient elution using a mixture of an aqueous solvent (e.g., water with
0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol).

Detection: UV detection at its maximum absorbance wavelengths (208 nm and 265 nm for
the non-deuterated form) or by mass spectrometry for more sensitive and specific detection.

[°]

Sample Preparation: The compound is dissolved in a suitable solvent, such as DMSO or
methanol, and then diluted with the mobile phase.[5]

Mass Spectrometry (MS)

Mass spectrometry, often coupled with liquid chromatography (LC-MS/MS), is the definitive

method for confirming the identity and quantifying N4-Acetylsulfamethoxazole-d4.

Objective: To confirm the molecular weight and structure of the deuterated compound and for
guantification in biological matrices.

lonization: Electrospray ionization (ESI) is commonly used, typically in negative ion mode.

Analysis: The mass-to-charge ratio (m/z) of the parent ion is measured. For N4-
Acetylsulfamethoxazole, the quantitated m/z is 296.06659.[10]

Tandem MS (MS/MS): For structural confirmation and enhanced specificity, the parent ion is
fragmented, and the resulting daughter ions are analyzed. The fragmentation pathway for the
non-deuterated N4-acetyl-sulfamethoxazole has been studied.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is used to confirm the chemical structure and the position of the deuterium

labels.
» Objective: To elucidate the molecular structure and verify the isotopic labeling pattern.

e Sample Preparation: The sample is dissolved in a suitable deuterated solvent, such as
DMSO-d6.[5]

e Analysis:

o H NMR: The proton NMR spectrum will show the signals for the non-deuterated positions.
The absence of signals from the deuterated phenyl ring confirms the labeling.

o 13C NMR: The carbon-13 NMR spectrum will provide information on the carbon skeleton of

the molecule.
o Reference spectra for the non-deuterated compound are available for comparison.[12]

Analytical Workflow Visualization

The logical flow for the analysis of N4-Acetylsulfamethoxazole-d4 in a research setting is
depicted below.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://m.chemicalbook.com/ChemicalProductProperty_CN_CB12487273.htm
https://vivanls.com/products/N4AcetylSulfamethoxazole-10325
https://www.benchchem.com/product/b564651?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Dissolution in Solvent
(e.g., DMSO, Methanol)

l

Dilution with
Mobile Phase

Instrumental Analysis

HPLC Separation
(C18 Column)

Mass Spectrometry
(ESI-MS/MS)

Data Processing

Data Analysis &
Quantification

Click to download full resolution via product page

General experimental workflow for analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

